3-[(1-Propylpyrrolidine-2-carbonyl)amino]benzoic acid

• IUPAC Name: 3-[(1-propylpyrrolidine-2-carbonyl)amino]benzoic acid
• InChI: InChI=1S/C15H20N2O3/c1-2-8-17-9-4-7-13(17)14(18)16-12-6-3-5-11(10-12)15(19)20/h3,5-6,10,13H,2,4,7-9H2,1H3,(H,16,18)(H,19,20)
• InChI Key: ORCQJVHHEVXFRG-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCCC1C(=O)NC2=CC=CC(=C2)C(=O)O
• Molecular Formula: C15H20N2O3
• Molecular Weight: 276.33 g/mol

Description

3-[(1-Propylpyrrolidine-2-carbonyl)amino]benzoic acid, also known as PPBA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. PPBA belongs to the class of non-steroidal anti-inflammatory drugs (NSAIDs) and is structurally similar to other NSAIDs such as aspirin and ibuprofen.

Mechanism of Action

The mechanism of action of 3-[(1-Propylpyrrolidine-2-carbonyl)amino]benzoic acid is similar to other NSAIDs and involves the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are lipid mediators that play a key role in inflammation, pain, and fever. By inhibiting COX enzymes, 3-[(1-Propylpyrrolidine-2-carbonyl)amino]benzoic acid reduces the production of prostaglandins, thereby reducing inflammation, pain, and fever.
Biochemical and Physiological Effects
3-[(1-Propylpyrrolidine-2-carbonyl)amino]benzoic acid has been shown to have several biochemical and physiological effects in various disease conditions. In arthritis, 3-[(1-Propylpyrrolidine-2-carbonyl)amino]benzoic acid reduces inflammation and joint damage by inhibiting the production of inflammatory mediators such as interleukins and tumor necrosis factor-alpha. In fever, 3-[(1-Propylpyrrolidine-2-carbonyl)amino]benzoic acid reduces body temperature by inhibiting the production of prostaglandins in the hypothalamus. In pain, 3-[(1-Propylpyrrolidine-2-carbonyl)amino]benzoic acid reduces pain perception by inhibiting the production of prostaglandins in the spinal cord and peripheral tissues.

Advantages and Limitations for Lab Experiments

3-[(1-Propylpyrrolidine-2-carbonyl)amino]benzoic acid has several advantages for lab experiments, including its well-characterized chemical structure, ease of synthesis, and availability. However, 3-[(1-Propylpyrrolidine-2-carbonyl)amino]benzoic acid also has some limitations, including its potential toxicity and the need for further studies to determine its safety and efficacy in humans.

Future Directions

Future research on 3-[(1-Propylpyrrolidine-2-carbonyl)amino]benzoic acid should focus on its potential therapeutic applications in various disease conditions, including arthritis, fever, and pain. Further studies are needed to determine the safety and efficacy of 3-[(1-Propylpyrrolidine-2-carbonyl)amino]benzoic acid in humans, as well as its potential side effects and drug interactions. Additionally, future research should explore the potential of 3-[(1-Propylpyrrolidine-2-carbonyl)amino]benzoic acid as a lead compound for the development of new NSAIDs with improved safety and efficacy profiles.

Synthesis Methods

The synthesis of 3-[(1-Propylpyrrolidine-2-carbonyl)amino]benzoic acid involves a multi-step process that begins with the reaction of 4-aminobenzoic acid with propylamine to form 4-(propylamino)benzoic acid. This intermediate is then reacted with pyrrolidine-2-carboxylic acid to form the final product, 3-[(1-Propylpyrrolidine-2-carbonyl)amino]benzoic acid.

Scientific Research Applications

3-[(1-Propylpyrrolidine-2-carbonyl)amino]benzoic acid has been studied extensively for its potential therapeutic applications in various disease conditions. Several studies have shown that 3-[(1-Propylpyrrolidine-2-carbonyl)amino]benzoic acid exhibits anti-inflammatory, analgesic, and antipyretic effects, making it a promising candidate for the treatment of conditions such as arthritis, fever, and pain.